Cas no 2034366-60-2 (N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide)

• Product Name: N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• CAS No: 2034366-60-2
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5334731
• Update Time: 2025-10-29

N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-dimethylthiazole-5-carboxamide
• N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C15H18N4O2S/c1-9-14(22-10(2)17-9)15(21)16-7-8-19-13(20)6-5-12(18-19)11-3-4-11/h5-6,11H,3-4,7-8H2,1-2H3,(H,16,21)
• InChI Key： PRFOIXMFLWKMEL-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(NCCN1C(C=CC(C2CC2)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 530
• XLogP3: 1.4
• Topological Polar Surface Area: 103

Additional information on N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide

Comprehensive Analysis of N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No. 2034366-60-2)

The compound N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide, identified by its CAS No. 2034366-60-2, represents a sophisticated small molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyridazinone core with a thiazole carboxamide moiety, making it a subject of interest for drug discovery and therapeutic applications. Researchers are particularly drawn to its unique molecular interactions and potential as a kinase inhibitor, aligning with current trends in precision medicine and targeted therapies.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one due to their versatility in modulating biological pathways. The cyclopropyl and thiazole groups in its structure are known to enhance bioavailability and metabolic stability, addressing key challenges in modern drug development. This aligns with frequent search queries such as "improving drug half-life" and "optimizing small molecule therapeutics," reflecting industry priorities.

The compound's pyridazinone scaffold is particularly noteworthy, as this structural motif appears in several clinically validated enzyme inhibitors. Computational studies suggest its potential for protein-ligand binding applications, a hot topic in AI-driven drug discovery platforms. This connection to cutting-edge research methodologies makes it relevant to searches about "computational chemistry in drug design" and "machine learning for molecular optimization."

From a synthetic chemistry perspective, the carboxamide linkage in this molecule offers interesting possibilities for structure-activity relationship (SAR) studies. Pharmaceutical chemists frequently investigate such modifications to enhance target selectivity while minimizing off-target effects - a crucial consideration in developing safer therapeutics. These aspects correlate with trending searches about "reducing drug side effects" and "improving therapeutic windows."

Analytical characterization of CAS 2034366-60-2 presents unique challenges due to its complex structure. Advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are typically employed for quality control, reflecting the pharmaceutical industry's emphasis on analytical method validation. This connects to common queries about "compound purity analysis" and "impurity profiling in drug development."

The compound's potential applications extend beyond traditional pharmaceuticals. Its structural features make it interesting for chemical biology studies, particularly in proteomics research where small molecules are used as tools to investigate cellular processes. This multidisciplinary relevance addresses searches related to "chemical probes for biological systems" and "small molecules in translational research."

Stability studies of this compound under various pH conditions and temperature ranges provide valuable data for formulation scientists. Such investigations are crucial for addressing frequent industry questions about "improving drug shelf life" and "predicting degradation pathways," which rank highly in pharmaceutical search trends.

Patent literature reveals growing interest in similar pyridazinone derivatives, particularly for metabolic disorders and inflammatory conditions. While 2034366-60-2 itself may not yet have clinical data, its structural analogs show promise in preclinical models, making it relevant to searches about "next-generation small molecule drugs" and "emerging therapeutic candidates."

From a medicinal chemistry perspective, the compound's logP value and hydrogen bond acceptors/donors suggest favorable drug-like properties, aligning with Lipinski's rule of five. These physicochemical characteristics respond to common queries about "predicting drug absorption" and "optimizing molecular properties for oral bioavailability."

The synthesis of N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide typically involves multi-step organic transformations with careful control of reaction conditions. Process chemists often search for "improving synthetic yields" and "green chemistry approaches," making the compound's production methodology relevant to current industry discussions.

In the context of intellectual property landscape, compounds with this structural complexity often feature in pharmaceutical patents, particularly those covering scaffold hopping strategies. This connects to frequent legal searches about "small molecule patentability" and "designing around existing drug patents."

The future research directions for CAS 2034366-60-2 may include detailed pharmacokinetic studies and toxicological profiling, addressing the pharmaceutical industry's need for "comprehensive ADMET data" and "predictive safety models." These aspects remain among the top concerns in drug development pipelines.

As the field of personalized medicine advances, compounds with such specific structural features may find applications in biomarker discovery and companion diagnostic development. This forward-looking perspective responds to growing interest in "precision medicine approaches" and "targeted therapy optimization."

In conclusion, N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide represents a fascinating case study in modern drug discovery, embodying multiple aspects of current pharmaceutical research priorities. Its continued investigation may yield valuable insights for developing novel therapeutic agents with improved efficacy and safety profiles.